Cas no 2228095-80-3 (2-amino-2-1-(2-cyanophenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-cyanophenyl)cyclopropylacetic acid
• CAS No: 2228095-80-3
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5900876
• PubChem ID: 165735861
• Update Time: 2023-12-28

2-amino-2-1-(2-cyanophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-cyanophenyl)cyclopropylacetic acid
• 2228095-80-3
• 2-amino-2-[1-(2-cyanophenyl)cyclopropyl]acetic acid
• EN300-1814545

• Inchi： 1S/C12H12N2O2/c13-7-8-3-1-2-4-9(8)12(5-6-12)10(14)11(15)16/h1-4,10H,5-6,14H2,(H,15,16)
• InChI Key： KVMLIJUYDIPWFL-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC=CC=2C#N)CC1)N)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.1Ų